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Compound of Interest

Compound Name: CRT0066101

Cat. No.: B15605528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the long-term storage and handling of

CRT0066101 powder, a potent and selective inhibitor of Protein Kinase D (PKD) isoforms.

Adherence to these protocols is crucial for maintaining the compound's stability, purity, and

biological activity for research applications.

Introduction to CRT0066101
CRT0066101 is a small molecule inhibitor targeting all three isoforms of Protein Kinase D

(PKD1, PKD2, and PKD3) with high potency, exhibiting IC50 values in the low nanomolar

range.[1][2][3] It demonstrates selectivity for PKD over a wide range of other protein kinases.[1]

[3] Due to its role in modulating cellular processes such as proliferation and apoptosis,

CRT0066101 is a valuable tool in cancer research and other therapeutic areas.[1][4][5] Proper

storage and handling are paramount to ensure the integrity and reliability of experimental

results.

Recommended Long-Term Storage Conditions
To ensure the long-term stability of CRT0066101, it is essential to store it under the appropriate

conditions. The following table summarizes the recommended storage conditions for both the

solid powder and prepared stock solutions.
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Form
Storage
Temperature

Duration Additional Notes

CRT0066101 Powder -20°C ≥ 4 years[1]

Store under

desiccating

conditions.[2] Can be

stored for up to 12

months.[2] One

vendor suggests a

stability of 3 years at

-20°C.[6]

Stock Solution in

DMSO
-80°C Up to 6 months[4][7]

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

-20°C Up to 1 month[4][7]

Aliquot to avoid

repeated freeze-thaw

cycles.[7]

Aqueous Solution Room Temperature
Not recommended for

more than one day[8]

Prepare fresh for each

use.

General Handling and Storage Protocol
This protocol outlines the best practices for handling and storing CRT0066101 powder to

maintain its quality.

3.1. Materials

CRT0066101 powder

Appropriate personal protective equipment (PPE): safety glasses, gloves, lab coat

Spatula

Analytical balance

Amber glass vials or other light-resistant containers
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Desiccator

-20°C and -80°C freezers

High-purity solvents (e.g., DMSO, water)

3.2. Protocol for Handling Solid Powder

Handle CRT0066101 powder in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

Allow the container to equilibrate to room temperature before opening to prevent

condensation of moisture, as the compound may be hygroscopic.

Weigh the desired amount of powder using a calibrated analytical balance.

Promptly and securely seal the container after use.

Store the solid powder in a tightly sealed, light-resistant container at -20°C under desiccating

conditions.[1][2]

3.3. Protocol for Preparing and Storing Stock Solutions

To prepare a stock solution, dissolve CRT0066101 powder in a suitable solvent such as

DMSO or water.[3] The solubility is up to 20 mM in DMSO and 100 mM in water.[3][9]

Ensure the powder is completely dissolved by gentle vortexing or sonication if necessary.

For long-term storage, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes. This minimizes the number of freeze-thaw cycles, which can degrade

the compound.[7]

Store DMSO stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[4][7]

Aqueous solutions are not recommended for storage and should be prepared fresh for each

experiment.[8]
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Signaling Pathway and Handling Workflow
The following diagrams illustrate the primary signaling pathway inhibited by CRT0066101 and

the recommended workflow for its storage and handling.
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Caption: CRT0066101 inhibits the Protein Kinase D (PKD) signaling pathway.
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Caption: Recommended workflow for handling and storing CRT0066101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15605528?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605528?utm_src=pdf-body
https://www.benchchem.com/product/b15605528?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. caymanchem.com [caymanchem.com]

2. CRT0066101 (mM/ml), protein kinase D inhibitor (ab146740) | Abcam [abcam.com]

3. rndsystems.com [rndsystems.com]

4. medchemexpress.com [medchemexpress.com]

5. A novel small molecule inhibitor of protein kinase D blocks pancreatic cancer growth in
vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

6. selleckchem.com [selleckchem.com]

7. medchemexpress.com [medchemexpress.com]

8. cdn.caymanchem.com [cdn.caymanchem.com]

9. bio-techne.com [bio-techne.com]

To cite this document: BenchChem. [Long-Term Storage and Handling of CRT0066101
Powder: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-
crt0066101-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.caymanchem.com/product/15337/crt0066101-(hydrochloride)
https://www.abcam.com/en-us/products/biochemicals/crt0066101-mm-ml-protein-kinase-d-inhibitor-ab146740
https://www.rndsystems.com/products/crt-0066101_4975
https://www.medchemexpress.com/CRT0066101_dihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://www.selleckchem.com/products/crt0066101-dihydrochloride.html
https://www.medchemexpress.com/crt0066101.html
https://cdn.caymanchem.com/cdn/insert/15337.pdf
https://www.bio-techne.com/p/small-molecules-peptides/crt-0066101_4975
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

